Cas no 59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester)

Propanethioic acid, S-(4-mercaptobutyl) ester structure
59416-50-1 structure
Product Name:Propanethioic acid, S-(4-mercaptobutyl) ester
CAS No:59416-50-1
MF:C7H14OS2
MW:178.315459728241
CID:338713
PubChem ID:71442951
Update Time:2025-04-19

Propanethioic acid, S-(4-mercaptobutyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, S-(4-mercaptobutyl) ester
    • S-(4-sulfanylbutyl) propanethioate
    • DTXSID90851801
    • 59416-50-1
    • Inchi: 1S/C7H14OS2/c1-2-7(8)10-6-4-3-5-9/h9H,2-6H2,1H3
    • InChI Key: BIJNGIRBOSCBFU-UHFFFAOYSA-N
    • SMILES: S(C(CC)=O)CCCCS

Computed Properties

  • Exact Mass: 178.04872
  • Monoisotopic Mass: 178.04860741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 17.07
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